Cas no 53645-74-2 (1H-Pyrazolo[3,4-d]pyrimidine, 4-ethyl-1-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 4-ethyl-1-phenyl-
• CAS No: 53645-74-2
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 356783
• PubChem ID: 12332538
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 4-ethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 4-ethyl-1-phenyl-
• 4-ethyl-1-phenylpyrazolo[3,4-d]pyrimidine
• 53645-74-2
• 4-Ethyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• DTXSID90490739

• Inchi： 1S/C13H12N4/c1-2-12-11-8-16-17(13(11)15-9-14-12)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： HPWSZWVSPNGZLC-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C(C=N1)=C(CC)N=CN=2

Computed Properties

• Exact Mass: 224.10636
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6